Cas no 2171448-88-5 (3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid)

• Product Name: 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid
• CAS No: 2171448-88-5
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 5907313
• PubChem ID: 165559923
• Update Time: 2025-05-23

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid
• 3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]heptanoic acid
• 2171448-88-5
• EN300-1476040

• Inchi： 1S/C28H36N2O5/c1-3-5-11-19(17-26(31)32)29-27(33)25(16-6-4-2)30-28(34)35-18-24-22-14-9-7-12-20(22)21-13-8-10-15-23(21)24/h7-10,12-15,19,24-25H,3-6,11,16-18H2,1-2H3,(H,29,33)(H,30,34)(H,31,32)/t19?,25-/m0/s1
• InChI Key： DQVDIVGMFBJXEW-BIAFCPFJSA-N
• SMILES： O(C(N[C@H](C(NC(CC(=O)O)CCCC)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 14
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid

Comprehensive Guide to 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid (CAS No. 2171448-88-5)

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid (CAS No. 2171448-88-5) is a specialized Fmoc-protected amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound plays a critical role in the development of novel therapeutic agents, particularly in the fields of oncology, immunology, and metabolic disorders. Its unique structure, featuring an Fmoc-protected amino group and a carboxylic acid functional group, makes it an essential building block for solid-phase peptide synthesis (SPPS).

The growing demand for peptide-based drugs has significantly increased interest in compounds like 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid. Researchers are particularly focused on its applications in drug discovery and bioconjugation, where it serves as a key intermediate. Recent advancements in AI-driven drug design and high-throughput screening have further highlighted the importance of such derivatives in accelerating the development of targeted therapies.

One of the most frequently asked questions about 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid is its solubility and stability under various conditions. This compound is typically soluble in polar organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), making it suitable for use in automated peptide synthesizers. Its stability is enhanced by the Fmoc protecting group, which prevents unwanted side reactions during synthesis.

In the context of green chemistry, researchers are exploring more sustainable methods for synthesizing Fmoc-protected amino acids like this one. The use of biocatalysts and renewable feedstocks is gaining traction, aligning with global efforts to reduce the environmental impact of pharmaceutical manufacturing. This trend is particularly relevant given the increasing regulatory focus on sustainable drug development.

The market for 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid is expected to grow steadily, driven by the expanding peptide therapeutics sector. Analysts project a compound annual growth rate (CAGR) of over 8% in the coming years, with significant contributions from personalized medicine and orphan drug development. Companies specializing in custom peptide synthesis are among the primary consumers of this compound.

Quality control is a critical aspect when working with 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid. Analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy are routinely employed to ensure purity and confirm structural integrity. These quality assurance measures are particularly important for researchers developing GMP-grade peptides for clinical applications.

Storage and handling recommendations for 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid typically include protection from moisture and storage at -20°C for long-term stability. These precautions help maintain the compound's reactivity and prevent degradation of the Fmoc protecting group, which is crucial for successful peptide coupling reactions.

Recent publications have highlighted innovative applications of 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid in drug delivery systems, particularly for enhancing the bioavailability of peptide drugs. Its structural features make it valuable for creating prodrugs and conjugates with improved pharmacokinetic properties. This aligns with current research trends focused on overcoming the challenges of peptide drug delivery.

The synthesis of 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid typically involves multi-step organic reactions, with careful attention to protecting group strategies and stereochemistry control. Process optimization efforts are ongoing to improve yields and reduce production costs, particularly for large-scale peptide manufacturing applications.

As the pharmaceutical industry continues to embrace peptide-based therapeutics, compounds like 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoheptanoic acid will remain indispensable tools for researchers. Their versatility in structure-activity relationship studies and ability to serve as scaffolds for novel drug candidates ensure their continued relevance in modern drug discovery pipelines.